Caution in interpreting FTIR/ATR spectral intensity values

Analyst Pub Date: 2017-08-09 DOI: 10.1039/C7AN00704C

Abstract

We discuss and demonstrate why FTIR/ATR spectra can only be calibrated in wavelength, not intensity, for comparison with other data sets at present. This is because the intensity calibration must remove the instrument response function. To address this problem, we suggest a possible approach.

Graphical abstract: Caution in interpreting FTIR/ATR spectral intensity values
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